Cas no 1596626-84-4 (N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine)

• Product Name: N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine
• CAS No: 1596626-84-4
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5048667
• Update Time: 2025-11-05

N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, N-cyclobutyl-2-fluoro-N-methyl-
• N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine

• Inchi： 1S/C10H13FN2/c1-13(8-3-2-4-8)9-5-6-12-10(11)7-9/h5-8H,2-4H2,1H3
• InChI Key： LTEUERAAUQMOLC-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(N(C2CCC2)C)=C1

Additional information on N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine

N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine (CAS 1596626-84-4): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the rapidly evolving field of pharmaceutical chemistry, N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine (CAS 1596626-84-4) has emerged as a crucial chemical intermediate with significant potential in drug discovery and development. This fluorinated pyridine derivative represents a valuable scaffold for medicinal chemists seeking to optimize drug-like properties while addressing contemporary challenges in bioavailability enhancement and target selectivity.

The molecular structure of N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine combines several pharmacologically favorable features: a fluorine substituent at the 2-position of the pyridine ring, a methyl group on the nitrogen atom, and a cyclobutyl moiety that contributes to the compound's three-dimensional character. This unique combination makes it particularly interesting for researchers working on kinase inhibitors, CNS-active compounds, and other therapeutic agents where metabolic stability and blood-brain barrier penetration are critical factors.

Recent trends in pharmaceutical research highlight growing interest in fluorinated heterocycles like N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine. The incorporation of fluorine atoms has become a standard strategy in drug design optimization, as evidenced by the increasing percentage of FDA-approved drugs containing fluorine (currently exceeding 30%). This compound's 2-fluoro pyridine core offers distinct advantages in molecular interactions, including enhanced binding affinity through polar interactions and improved lipophilicity profiles.

The cyclobutyl group in N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine (CAS 1596626-84-4) represents another valuable feature for modern drug discovery. Compared to more common cycloalkyl substituents, the cyclobutane ring introduces favorable steric constraints and conformational restrictions that can significantly impact a molecule's biological activity and selectivity profile. This has led to increased utilization of cyclobutyl-containing compounds in developing precision medicines for oncology and neurological disorders.

From a synthetic chemistry perspective, N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine serves as a versatile building block for various cross-coupling reactions and N-alkylation transformations. Its secondary amine functionality allows for further derivatization, making it particularly useful in combinatorial chemistry approaches and structure-activity relationship (SAR) studies. The compound's stability under standard laboratory conditions and compatibility with common organic solvents contribute to its practicality in multistep syntheses.

In the context of current pharmaceutical industry trends, N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine aligns with several important developments. First, the growing emphasis on fragment-based drug discovery has increased demand for small, well-characterized molecules with balanced physicochemical properties. Second, the shift toward targeted therapies requires compounds that can be precisely modified to achieve optimal pharmacokinetic profiles. Third, the need for CNS-penetrant molecules in neurological drug development makes this fluorinated pyridine derivative particularly relevant.

Quality control and analytical characterization of N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine (CAS 1596626-84-4) typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for pharmaceutical intermediates, where consistency in chemical composition and structural integrity is paramount. The availability of comprehensive analytical data supports its use in regulated research environments.

The commercial availability of N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine from specialized chemical suppliers has facilitated its adoption in both academic and industrial settings. Current market trends indicate steady demand for such fluorinated building blocks, driven by ongoing research in small molecule therapeutics and bioconjugation chemistry. Proper storage conditions (typically under inert atmosphere at controlled temperatures) ensure long-term stability and maintain the compound's chemical reactivity for downstream applications.

Looking toward future applications, N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine shows promise in emerging areas such as proteolysis targeting chimeras (PROTACs) and molecular glues, where its balanced hydrophobic character and hydrogen bonding capacity could prove valuable. Additionally, its potential use in radiopharmaceuticals (particularly fluorine-18 labeled analogs) for PET imaging applications represents another exciting direction for research and development.

In conclusion, N-Cyclobutyl-2-fluoro-N-methylpyridin-4-amine (CAS 1596626-84-4) stands as a noteworthy example of how strategic molecular design can yield versatile pharmaceutical intermediates with broad utility in modern drug discovery. Its combination of fluorine substitution, cyclobutyl group, and pyridine core addresses multiple contemporary challenges in medicinal chemistry, making it a valuable tool for researchers developing the next generation of therapeutic agents. As the field continues to evolve toward more sophisticated molecular targeting strategies, compounds like this will likely play increasingly important roles in bridging the gap between chemical space and biological activity.